Cas no 30082-73-6 (4H-1,2,4-Triazol-4-amine, N-[(4-nitrophenyl)methylene]-3,5-diphenyl-)

• Product Name: 4H-1,2,4-Triazol-4-amine, N-[(4-nitrophenyl)methylene]-3,5-diphenyl-
• CAS No: 30082-73-6
• MF: C₂₁H₁₅N₅O₂
• MW: 369.376103639603
• CID: 1441063
• Update Time: 2024-08-15

4H-1,2,4-Triazol-4-amine, N-[(4-nitrophenyl)methylene]-3,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazol-4-amine, N-[(4-nitrophenyl)methylene]-3,5-diphenyl-
• phenyl (3,5-diphenyl-4H-1,2,4-triazol-4-yl)carbamate

• Inchi： 1S/C21H15N5O2/c27-26(28)19-13-11-16(12-14-19)15-22-25-20(17-7-3-1-4-8-17)23-24-21(25)18-9-5-2-6-10-18/h1-15H
• InChI Key： PHWMCLKWELTZRJ-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=CC=C2)N(N=CC2=CC=C([N+]([O-])=O)C=C2)C(C2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 369.12275

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Melting Point: 234-235 °C(Solv: ethanol (64-17-5))
• Boiling Point: 608.9±57.0 °C(Predicted)
• PSA: 86.21
• pka: 2.06±0.10(Predicted)